![molecular formula C26H25F2NO4 B6196676 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-8,8-difluorodispiro[3.1.3^{6}.1^{4}]decane-2-carboxylic acid CAS No. 2680540-73-0](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-8,8-difluorodispiro[3.1.3^{6}.1^{4}]decane-2-carboxylic acid
Overview
Description
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-8,8-difluorodispiro[3.1.3^{6}.1^{4}]decane-2-carboxylic acid is a useful research compound. Its molecular formula is C26H25F2NO4 and its molecular weight is 453.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-8,8-difluorodispiro[3.1.3^{6}.1^{4}]decane-2-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system, and then the deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Bromoacetic acid", "N,N-Dimethylformamide", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide", "8,8-Difluorobicyclo[3.1.0]hexane", "Diisopropylethylamine", "Tetrahydrofuran", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluorene-9-methanol.", "9H-fluorene-9-methanol is reacted with bromoacetic acid, N,N-dimethylformamide, and triethylamine to form 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid.", "N,N'-Dicyclohexylcarbodiimide is added to the reaction mixture to activate the carboxylic acid group, and 8,8-difluorobicyclo[3.1.0]hexane and diisopropylethylamine are added to form the spirocyclic ring system.", "The amine group and the carboxylic acid group are deprotected using hydrochloric acid and sodium hydroxide, and the product is extracted using ethyl acetate, methanol, and water." ] } | |
CAS No. |
2680540-73-0 |
Molecular Formula |
C26H25F2NO4 |
Molecular Weight |
453.5 |
Purity |
95 |
Origin of Product |
United States |
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